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Compound of Interest

Compound Name: [Benzyl(dimethyl)silyllmethanol

Cat. No.: B3053409

An In-depth Technical Guide to
[Benzyl(dimethyl)silylJmethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of [Benzyl(dimethyl)silyllmethanol, a silicon-containing organic compound of
interest in various research and development applications. Due to the limited availability of
experimental data in publicly accessible literature, this guide combines available information
with data from closely related compounds to offer a thorough profile.

Core Physical and Chemical Properties

[Benzyl(dimethyl)silyllmethanol, with the chemical formula C10H160Si, is a derivative of
benzyl alcohol containing a dimethylsilyl group. While specific experimental data for this
compound is scarce, its properties can be estimated based on its structure and comparison
with analogous compounds.

Structure:
A 2D representation of the [Benzyl(dimethyl)silyllmethanol molecule.

Table 1: Physical and Chemical Properties of [Benzyl(dimethyl)silylJmethanol and Related
Compounds
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[Benzyl(dimethyl)si Benzyl(dimethyl)sil

Property Benzyl Alcohol
lyllmethanol ane

Molecular Formula C10H160Si CoH14Si C7HsO

Molecular Weight 180.32 g/mol 150.29 g/mol [1] 108.14 g/mol

Boiling Point Not available 69-71 °C / 15 mmHg 205 °C

Melting Point Not available Not available -15°C

Density Not available 0.949 g/mL at 25 °C 1.044 g/cm3

Refractive Index Not available nD2° 1.502 nD2° 1.5396

Note: Data for Benzyl(dimethyl)silane and Benzyl Alcohol are provided for comparative
purposes. The properties of [Benzyl(dimethyl)silylJmethanol are expected to be influenced
by both the benzyl and the hydroxymethylsilyl moieties.

Synthesis and Reactivity

A detailed, peer-reviewed synthesis protocol specifically for [Benzyl(dimethyl)silyljmethanol
is not readily available in the surveyed literature. However, a plausible synthetic route can be
inferred from general organosilicon chemistry.

Proposed Synthesis Workflow

A potential method for the synthesis of [Benzyl(dimethyl)silyllmethanol involves the
hydrosilylation of paraformaldehyde with benzyl(dimethyl)silane, or the reaction of a benzyl
Grignard reagent with a suitable chlorosilyl precursor followed by hydroxymethylation.
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Figure 1. A proposed synthetic workflow for [Benzyl(dimethyl)silyllmethanol.

Chemical Reactivity and Stability

The chemical behavior of [Benzyl(dimethyl)silylJmethanol is dictated by the presence of the
hydroxyl group and the silicon-carbon bonds.

o Hydroxyl Group Reactivity: The primary alcohol functionality allows for typical alcohol
reactions, such as esterification, etherification, and oxidation to the corresponding aldehyde
or carboxylic acid. Silyl ethers are common protecting groups for alcohols in organic
synthesis, suggesting that the hydroxyl group in [Benzyl(dimethyl)silyl]jmethanol can be
readily derivatized.[2][3]

 Silicon-Carbon Bond Stability: The Si-C bonds are generally stable but can be cleaved under
certain conditions, for instance, with strong acids or bases, or by specific reagents like
fluoride ions. The stability of silyl ethers is a key aspect of their use as protecting groups,
with varying stability depending on the substituents on the silicon atom.

Experimental Protocols

While a specific protocol for [Benzyl(dimethyl)silylJmethanol is not available, a general
procedure for a related transformation, the deprotection of silyl ethers to yield an alcohol, is
presented below to illustrate a common reaction involving such compounds.
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General Protocol for the Deprotection of a tert-Butyldimethylsilyl (TBS) Ether:

Dissolution: Dissolve the TBS-protected alcohol in a suitable organic solvent such as
tetrahydrofuran (THF).

» Reagent Addition: Add a solution of tetrabutylammonium fluoride (TBAF) in THF to the
reaction mixture.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material is consumed.

o Work-up: Quench the reaction with water and extract the product with an organic solvent
(e.g., ethyl acetate).

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

This protocol highlights a key reaction type that [Benzyl(dimethyl)silyllmethanol, as a silyl-
containing alcohol, could potentially undergo or be synthesized from.

Logical Relationships in Silyl Ether Chemistry

The use of silyl ethers as protecting groups in organic synthesis involves a logical sequence of
protection and deprotection steps. The choice of the specific silyl group and the reaction
conditions are critical for the success of a multi-step synthesis.
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Figure 2. Logical workflow of using silyl ethers as protecting groups.

Conclusion

[Benzyl(dimethyl)silyllmethanol is a compound for which detailed experimental data is not
extensively documented. However, by examining its structure and the properties of related
compounds, a reasonable profile of its physical and chemical characteristics can be
established. Its synthesis is likely achievable through standard organosilicon chemistry, and its
reactivity is expected to be dominated by its primary alcohol functionality. This guide provides a
foundational understanding for researchers and professionals working with or considering the
use of this and similar organosilicon compounds in their work. Further experimental
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investigation is warranted to fully elucidate the properties and potential applications of
[Benzyl(dimethyl)silylJmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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